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Compound of Interest

Sakamototide substrate peptide
TFA

Compound Name:

Cat. No.: B1574792

Get Quote

Abstract & Substrate Identity

Sakamototide is a synthetic peptide substrate derived from the sequence of CRTC2 (CREB-
regulated transcription coactivator 2), specifically surrounding the Serine 171 phosphorylation
site. Unlike the "SAMS" peptide (derived from Acetyl-CoA Carboxylase), which is the classical
substrate for AMPK, Sakamototide is highly efficient for a broader subset of the AMPK-related
kinase family, particularly SIK (Salt-Inducible Kinase) and NUAK1, in addition to AMPK itself.

Establishing precise buffer conditions is critical to prevent high background noise and ensure
linear reaction kinetics, especially given the basic nature of the peptide’s C-terminus.

Peptide Specifications
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Feature Detail

Name Sakamototide

Sequence H-ALNRTSSDSALHRRR-OH

Origin Human CRTC2 (residues surrounding Serl71)
Target Kinases AMPK (al/a2), SIK (1, 2, 3), NUAK1
Phosphorylation Site Serine (equivalent to CRTC2 Ser171)

Soluble in water or 50 mM HEPES; basic

Solubilit
Y residues (Arg) aid solubility.[1]

Mechanism of Action & Assay Logic

The assay relies on the transfer of the

-phosphate from ATP to the specific Serine residue within the Sakamototide sequence. The
presence of the Arginine-rich cluster (RRR) at the C-terminus serves two purposes: it mimics
the basophilic recognition motif required by AMPK-family kinases and facilitates binding to
phosphocellulose paper (P81) for radiometric assays.

Signaling & Reaction Diagram

The following diagram illustrates the kinase recognition logic and the critical role of buffer
components (Mg?+, ATP) in facilitating the phosphotransfer.
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Figure 1: Reaction mechanism showing the requirement for Mg-ATP chelation and specific
substrate recognition.

Recommended Buffer Conditions

The following buffer system is optimized to maintain the catalytic activity of SIK and AMPK
while preventing peptide aggregation.

Standard Kinase Assay Buffer (5X Stock)

Prepare a 5X concentrate to be diluted with water, enzyme, and substrate.
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Component Concentration (1X Final) Function & Rationale

Provides stable pH at

physiological range. Preferred
HEPES (pH 7.4) 50 mM )

over Tris for temperature

stability.

Essential cofactor. Must

exceed ATP concentration
MgCl2 10 mM )

(typically 10-fold) to ensure all

ATP is chelated as Mg-ATP2~.

Chelates Caz?* to inhibit

contaminating calcium-
EGTA 1 mM .

dependent kinases (e.g.,

CaMKK) ensuring specificity.

Reducing agent. Maintains

enzyme stability by preventin
DTT 1mM 'y _ y .yp , g

oxidation of Cysteine residues

in the kinase domain.

Non-ionic detergent. Prevents
the peptide and enzyme from

Tween-20 0.01% (v/v) adhering to the plastic well
walls (critical for low-

concentration kinetics).

Critical Additives (Enzyme Specific)

o For AMPK Assays: Add AMP (100-150 puM). AMPK is allosterically activated by AMP. Without
this, catalytic efficiency (

) will be significantly lower.

o For SIK/NUAK Assays: AMP is not required, as these kinases are constitutively active or
activated by LKB1 phosphorylation, not allosterically by AMP.

Detailed Experimental Protocol

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This protocol describes a standard Radiometric (

P) Filter Binding Assay, which remains the gold standard for validating this peptide due to the

high background often seen with fluorescence polarization methods when using basic peptides.

Step 1: Reagent Preparation

o Substrate Working Solution: Dissolve Sakamototide in deionized water to a stock of 2 mM.
Dilute to 200 uM working concentration in 1X Assay Buffer.

o ATP Mix: Prepare a mix of cold ATP (100 uM final) and

(approx. 500 cpm/pmol).

e Enzyme Mix: Dilute AMPK, SIK, or NUAK1 to 0.1-1.0 ng/pL in 1X Assay Buffer containing
0.1% BSA (BSA prevents enzyme loss at high dilutions).

Step 2: Reaction Setup

« In a microcentrifuge tube or 96-well plate, combine:
o 20 pL Substrate Working Solution (Final: 200 uM Sakamototide)
o 10 pL Enzyme Mix
o 10 pL 1X Assay Buffer (or inhibitor/drug compound)
e Equilibrate at 30°C for 5 minutes.
« Initiate reaction by adding 10 pL of ATP Mix.
o Total Volume: 50 pL

e Incubate at 30°C for 15—-30 minutes (ensure linear range).

Step 3: Termination & Detection

o Stop the reaction by spotting 40 pL of the mixture onto P81 Phosphocellulose paper squares.

e Wash the papers immediately in 75 mM Orthophosphoric Acid.
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o Wash Logic: The acid protonates the basic Arginine residues (RRR) on Sakamototide,
binding it ionically to the anionic P81 paper. Unreacted ATP (negative charge) is washed
away.

e Perform 3 washes (5 min each) with agitation.
» Rinse once with Acetone (to dry).

o Measure radioactivity via liquid scintillation counting.

Assay Workflow Diagram
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Figure 2: Step-by-step workflow for the radiometric Sakamototide kinase assay.

Troubleshooting & Optimization
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Problem

Probable Cause Solution

High Background

Ensure phosphoric acid

Inadequate washing of P81 volume is sufficient (5 mL per
paper. square). Increase wash steps
to 4.

] Freshly add DTT to the buffer
Enzyme degradation or

Low Signal o (DTT oxidizes rapidly). Keep
oxidation. ) )
enzyme on ice until use.
Reduce incubation time or
) o Substrate depletion (>10% enzyme concentration. Ideally,
Non-Linear Kinetics ]
conversion). consume <10% of

ATP/Peptide.

Precipitation

Ensure 0.01% Tween-20 is
) ) present. If stock is >5 mM,
Peptide aggregation. ] o
verify solubility in water before

adding buffer salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. SAMS Peptide | CAS 125911-68-4 | Tocris Bioscience [tocris.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

o To cite this document: BenchChem. [Application Note: Recommended Buffer Conditions for
Sakamototide Peptide Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574792/docs#application-note-recommended-
buffer-conditions-for-sakamototide-peptide-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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